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Introduction

Ethylenebis(oxy)bis(sodium), also known as 1,2-ethanediol disodium salt or disodium 1,2-
ethanediolate, is the disodium salt of ethylene glycol. It is a chemical compound of interest in
various fields of chemical synthesis and has potential applications in the pharmaceutical
sciences. This guide provides a summary of its known properties, structure, and synthesis,
based on currently available public information.

Structure and Properties

Ethylenebis(oxy)bis(sodium) is an ionic compound with the chemical formula C2HaNaz0-.
The structure consists of an ethylene glycol molecule where the hydrogen atoms of both
hydroxyl groups are replaced by sodium ions.

Chemical Structure

e Molecular Formula: C2HaNa202[1][2]
e IUPAC Name: Disodium ethane-1,2-diolate[1]

« CAS Number: 10604-71-4[1][2]

Physicochemical Properties
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A summary of the available quantitative data for Ethylenebis(oxy)bis(sodium) is presented in
Table 1. It is important to note that detailed experimental data such as melting and boiling
points are not consistently reported in the public domain.

Property Value Source

Molecular Weight 106.03 g/mol [11[2]

Exact Mass 106.00066793 Da [1]

Topological Polar Surface Area  46.1 A2 [1]
Synthesis

The primary method for the synthesis of Ethylenebis(oxy)bis(sodium) is through the
deprotonation of ethylene glycol. This can be achieved via two main routes: reaction with a
strong sodium base or direct reaction with sodium metal.[3]

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of
Ethylenebis(oxy)bis(sodium) from ethylene glycol.
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Caption: General synthesis workflow for Ethylenebis(oxy)bis(sodium).
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of
Ethylenebis(oxy)bis(sodium) are not readily available in the public domain. However, a
general procedure for the preparation of a sodium glycolate solution involves the reaction of
metallic sodium with anhydrous ethylene glycol.[4]

General Laboratory-Scale Synthesis:

A known molar quantity of anhydrous ethylene glycol is reacted with two molar equivalents of a
strong sodium base, such as sodium hydroxide or sodium metal, in a suitable anhydrous
solvent (e.g., ethanol or tetrahydrofuran).[3][4] The reaction is typically carried out under an
inert atmosphere to prevent the reaction of the highly reactive sodium alkoxide with
atmospheric moisture. The completion of the reaction would be indicated by the complete
dissolution of the sodium metal or the formation of a precipitate of the disodium salt.
Purification would likely involve filtration and washing with an anhydrous, non-protic solvent,
followed by drying under vacuum.

Note: The reaction of sodium metal with ethylene glycol is exothermic and produces flammable
hydrogen gas. Appropriate safety precautions must be taken.

Spectroscopic Data

A comprehensive search of scientific literature and databases did not yield any publicly
available experimental 1H NMR, 13C NMR, or FTIR spectra specifically for
Ethylenebis(oxy)bis(sodium). For reference, the spectral data for the parent compound,
ethylene glycol, is well-documented.

e 1H NMR of Ethylene Glycol: A single peak corresponding to the methylene protons is
typically observed. The chemical shift of the hydroxyl protons is variable and depends on the
solvent and concentration.

e 13C NMR of Ethylene Glycol: A single peak for the two equivalent carbon atoms is expected.

e FTIR of Ethylene Glycol: Characteristic peaks include a broad O-H stretching band, C-H
stretching bands, and C-O stretching bands.[5]
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The formation of the disodium salt would be expected to result in the disappearance of the O-H
stretching band in the FTIR spectrum. In NMR spectroscopy, the chemical shifts of the carbon
and proton signals would likely be affected by the change in the electronic environment upon
deprotonation.

Applications and Biological Relevance
Chemical Synthesis

Ethylenebis(oxy)bis(sodium) serves as a strong nucleophile and a base in organic synthesis.
[3] Its bifunctional nature allows it to react with one or two equivalents of an electrophile,
making it a useful reagent for the formation of crown ethers, cryptands, and other macrocyclic
compounds. It can also be used in Williamson ether synthesis to introduce an ethylene glycol
diether linkage.

Biochemical and Pharmaceutical Applications

The applications of Ethylenebis(oxy)bis(sodium) in drug development and for researchers
are primarily in the realm of biochemical research. It has been used as a precipitating agent in
protein purification and as a cryoprotectant in protein crystallization for X-ray diffraction studies.
[3] There is also a suggestion that it could be used as an excipient or stabilizer in
pharmaceutical formulations, although specific examples are not readily found.[3]

Signaling Pathways

There is currently no publicly available information to suggest that
Ethylenebis(oxy)bis(sodium) is directly involved in any biological signaling pathways. Its high
reactivity with water would likely preclude its stability in a biological environment.

Safety and Handling

Ethylenebis(oxy)bis(sodium) is expected to be a strong base and highly moisture-sensitive. It
should be handled in a dry, inert atmosphere. Contact with water will result in a vigorous
exothermic reaction, regenerating ethylene glycol and sodium hydroxide. Appropriate personal
protective equipment, including gloves and safety glasses, should be worn when handling this
compound.
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Conclusion

Ethylenebis(oxy)bis(sodium) is a simple dialkoxide with established utility as a nucleophile in
organic synthesis. While its physical and chemical properties are generally understood, there is
a notable lack of detailed, publicly available experimental data, including specific synthesis
protocols and comprehensive spectroscopic characterization. Its applications in the life
sciences appear to be limited to in vitro biochemical techniques, with no current evidence of
direct involvement in biological signaling pathways. Further research would be required to fully
elucidate its properties and potential for more advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15351903?utm_src=pdf-body
https://www.benchchem.com/product/b15351903?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Ethanediol-Disodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Ethanediol-Disodium-Salt
https://www.scbt.com/p/1-2-ethanediol-disodium-salt-10604-71-4
https://www.smolecule.com/products/s1490386
https://www.benchchem.com/synthesis/pse-305cd184c8g043e1932db2f25g171g4d
https://www.researchgate.net/figure/FTIR-spectra-of-a-salt-b-EG-and-c-DES2_fig3_305213342
https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-properties-and-structure
https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-properties-and-structure
https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-properties-and-structure
https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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